Cas no 2229444-10-2 (methyl 2-hydroxy-2-(4-methoxypyridin-2-yl)acetate)
methyl 2-hydroxy-2-(4-methoxypyridin-2-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-hydroxy-2-(4-methoxypyridin-2-yl)acetate
- 2229444-10-2
- EN300-1780258
-
- Inchi: 1S/C9H11NO4/c1-13-6-3-4-10-7(5-6)8(11)9(12)14-2/h3-5,8,11H,1-2H3
- InChI Key: XSYSJPDFBTVMOW-UHFFFAOYSA-N
- SMILES: OC(C(=O)OC)C1C=C(C=CN=1)OC
Computed Properties
- Exact Mass: 197.06880783g/mol
- Monoisotopic Mass: 197.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 68.6Ų
methyl 2-hydroxy-2-(4-methoxypyridin-2-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1780258-1g |
methyl 2-hydroxy-2-(4-methoxypyridin-2-yl)acetate |
2229444-10-2 | 1g |
$1315.0 | 2023-09-20 | ||
| Enamine | EN300-1780258-5g |
methyl 2-hydroxy-2-(4-methoxypyridin-2-yl)acetate |
2229444-10-2 | 5g |
$3812.0 | 2023-09-20 | ||
| Enamine | EN300-1780258-10g |
methyl 2-hydroxy-2-(4-methoxypyridin-2-yl)acetate |
2229444-10-2 | 10g |
$5652.0 | 2023-09-20 | ||
| Enamine | EN300-1780258-0.05g |
methyl 2-hydroxy-2-(4-methoxypyridin-2-yl)acetate |
2229444-10-2 | 0.05g |
$1104.0 | 2023-09-20 | ||
| Enamine | EN300-1780258-0.1g |
methyl 2-hydroxy-2-(4-methoxypyridin-2-yl)acetate |
2229444-10-2 | 0.1g |
$1157.0 | 2023-09-20 | ||
| Enamine | EN300-1780258-0.25g |
methyl 2-hydroxy-2-(4-methoxypyridin-2-yl)acetate |
2229444-10-2 | 0.25g |
$1209.0 | 2023-09-20 | ||
| Enamine | EN300-1780258-0.5g |
methyl 2-hydroxy-2-(4-methoxypyridin-2-yl)acetate |
2229444-10-2 | 0.5g |
$1262.0 | 2023-09-20 | ||
| Enamine | EN300-1780258-1.0g |
methyl 2-hydroxy-2-(4-methoxypyridin-2-yl)acetate |
2229444-10-2 | 1g |
$1315.0 | 2023-05-23 | ||
| Enamine | EN300-1780258-2.5g |
methyl 2-hydroxy-2-(4-methoxypyridin-2-yl)acetate |
2229444-10-2 | 2.5g |
$2576.0 | 2023-09-20 | ||
| Enamine | EN300-1780258-5.0g |
methyl 2-hydroxy-2-(4-methoxypyridin-2-yl)acetate |
2229444-10-2 | 5g |
$3812.0 | 2023-05-23 |
methyl 2-hydroxy-2-(4-methoxypyridin-2-yl)acetate Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on methyl 2-hydroxy-2-(4-methoxypyridin-2-yl)acetate
Methyl 2-Hydroxy-2-(4-Methoxypyridin-2-yl)acetate: An Overview of a Promising Compound (CAS No. 2229444-10-2)
Methyl 2-hydroxy-2-(4-methoxypyridin-2-yl)acetate (CAS No. 2229444-10-2) is a compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising results in preliminary studies and is currently the subject of ongoing research to explore its full potential.
The chemical structure of methyl 2-hydroxy-2-(4-methoxypyridin-2-yl)acetate is composed of a pyridine ring substituted with a methoxy group at the 4-position, and an acetate moiety attached to a hydroxyl group. This combination of functional groups imparts specific properties that make it an interesting candidate for various applications. The presence of the hydroxyl group and the methoxy-substituted pyridine ring can influence the compound's solubility, reactivity, and biological activity.
In the realm of medicinal chemistry, methyl 2-hydroxy-2-(4-methoxypyridin-2-yl)acetate has been studied for its potential as a lead compound in drug discovery. Recent research has focused on its ability to modulate specific biological pathways and receptors. For instance, studies have shown that this compound can interact with certain enzymes and receptors involved in inflammatory responses and oxidative stress, making it a potential candidate for the development of anti-inflammatory and neuroprotective agents.
One of the key areas of interest is its role in modulating the activity of kinases, which are enzymes that play crucial roles in cellular signaling pathways. Kinases are often implicated in various diseases, including cancer and neurodegenerative disorders. Preliminary studies have indicated that methyl 2-hydroxy-2-(4-methoxypyridin-2-yl)acetate can inhibit specific kinases, thereby disrupting aberrant signaling pathways and potentially leading to therapeutic benefits.
Furthermore, the compound's ability to cross the blood-brain barrier (BBB) has been evaluated in preclinical studies. The BBB is a significant barrier to drug delivery in the central nervous system (CNS), and compounds that can effectively cross this barrier are highly sought after for treating CNS disorders. Initial findings suggest that methyl 2-hydroxy-2-(4-methoxypyridin-2-yl)acetate has favorable properties that allow it to penetrate the BBB, making it a promising candidate for CNS-targeted therapies.
In addition to its potential therapeutic applications, methyl 2-hydroxy-2-(4-methoxypyridin-2-yl)acetate has also been explored for its use as an intermediate in synthetic chemistry. Its unique structure makes it a valuable building block for the synthesis of more complex molecules with diverse biological activities. Researchers have utilized this compound as a starting material to develop novel derivatives with enhanced properties, such as improved potency or reduced side effects.
The synthesis of methyl 2-hydroxy-2-(4-methoxypyridin-2-yl)acetate has been optimized through various synthetic routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 4-methoxypyridine with an appropriate acetylating agent followed by esterification to form the methyl ester. These synthetic methods have been refined to ensure high yields and purity, making it feasible for large-scale production if needed.
To further validate its potential as a therapeutic agent, extensive preclinical studies have been conducted on methyl 2-hydroxy-2-(4-methoxypyridin-2-yl)acetate. These studies have included in vitro assays to evaluate its activity against specific targets and in vivo models to assess its efficacy and safety profile. Results from these studies have been promising, demonstrating significant activity against relevant targets with minimal toxicity.
In conclusion, methyl 2-hydroxy-2-(4-methoxypyridin-2-yl)acetate (CAS No. 2229444-10-2) is a compound with a unique chemical structure that holds great promise for various applications in medicinal chemistry and pharmaceutical research. Its ability to modulate key biological pathways, cross the blood-brain barrier, and serve as a valuable synthetic intermediate makes it an exciting area of ongoing investigation. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of new therapeutic strategies for a range of diseases.
2229444-10-2 (methyl 2-hydroxy-2-(4-methoxypyridin-2-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)